3-Methyl-4-propoxy-benzofuran-2-carboxylic acid ethyl ester

• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol
• IUPAC Name: ethyl 3-methyl-4-propoxy-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C15H18O4/c1-4-9-18-11-7-6-8-12-13(11)10(3)14(19-12)15(16)17-5-2/h6-8H,4-5,9H2,1-3H3
• InChI Key: OOTRNPVIVRAKDV-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC2=C1C(=C(O2)C(=O)OCC)C

Description

3-Methyl-4-propoxy-benzofuran-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C15H18O4 and its molecular weight is 262.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Hydroxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester (200 mg) was mixed with iodopropane (0.5 mL), K2CO3 (200 mg) and 2 mL of DMF. The mixture was stirred at room temperature overnight. The mixture was washed with brine and extracted with ethyl acetate. The combined ethyl acetate layers were washed with brine. Removal of the solvent gave the crude product, which was purified by column chromatography to give 176 mg of 3-methyl-4-propoxy-benzofuran-2-carboxylic acid ethyl ester as white solid.

Synthesis routes and methods II

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